8-Methoxymethoxy-6-methyl-5-vinyl-1H-quinolin-2-one

• Molecular Formula: C14H15NO3
• Molecular Weight: 245.27 g/mol
• IUPAC Name: 5-ethenyl-8-(methoxymethoxy)-6-methyl-1H-quinolin-2-one
• InChI: InChI=1S/C14H15NO3/c1-4-10-9(2)7-12(18-8-17-3)14-11(10)5-6-13(16)15-14/h4-7H,1,8H2,2-3H3,(H,15,16)
• InChI Key: BFLYKPHONQLTTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1C=C)C=CC(=O)N2)OCOC

Description

8-Methoxymethoxy-6-methyl-5-vinyl-1H-quinolin-2-one is a useful research compound. Its molecular formula is C14H15NO3 and its molecular weight is 245.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bis-(triphenylphosphine)palladium (II) chloride (98 mg) is added to a solution of 5-bromo-8-methoxymethoxy-6-methyl-1H-quinolin-2-one (410 mg) and tributylvinyltin (603 μL) in dimethylformamide (14 mL) at room temperature. The reaction mixture is heated for 24 hours at 90° C., evaporated and purified by flash column chromatography on silica gel, eluting with 2% methanol in dichloromethane.